Lignan P

• CAS No.: 23363-35-1
• Product Name: Lignan P
• Molecular Formula: C27H30O13
• Molecular Weight: 562.5 g/mol
• IUPAC Name: (5S,5aR,8aR,9R)-9-(4-hydroxy-3,5-dimethoxyphenyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
• Standard InChI: InChI=1S/C27H30O13/c1-34-16-3-10(4-17(35-2)21(16)29)19-11-5-14-15(38-9-37-14)6-12(11)25(13-8-36-26(33)20(13)19)40-27-24(32)23(31)22(30)18(7-28)39-27/h3-6,13,18-20,22-25,27-32H,7-9H2,1-2H3/t13-,18+,19+,20-,22+,23-,24+,25+,27-/m0/s1
• Standard InChIKey: FOVRGQUEGRCWPD-BRLGUANISA-N
• SMILES: COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)OC6C(C(C(C(O6)CO)O)O)O
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)OC6C(C(C(C(O6)CO)O)O)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: Lignan P; (5R,5aR,8aR,9S)-9-(β-D-Glucopyranosyloxy)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-uro[3’,4’:6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
• PubChem Compound: 159949
• Last Modified: Aug 15 2023